Cas no 1383823-47-9 (bicyclo[4.1.0]heptane-3-carbaldehyde)

• Product Name: bicyclo[4.1.0]heptane-3-carbaldehyde
• CAS No: 1383823-47-9
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD24687781
• CID: 4595717
• PubChem ID: 86704406
• Update Time: 2025-05-25

bicyclo[4.1.0]heptane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• bicyclo[4.1.0]heptane-3-carbaldehyde
• Bicyclo[4.1.0]heptane-3-carboxaldehyde

• MDL： MFCD24687781
• Inchi： 1S/C8H12O/c9-5-6-1-2-7-4-8(7)3-6/h5-8H,1-4H2
• InChI Key： POCVPBVIDMXXGU-UHFFFAOYSA-N
• SMILES： C12C(C1)CCC(C=O)C2

Additional information on bicyclo[4.1.0]heptane-3-carbaldehyde

Bicyclo[4.1.0]Heptane-3-Carbaldehyde: A Comprehensive Overview

Bicyclo[4.1.0]heptane-3-carbaldehyde, also known by its CAS number 1383823-47-9, is a unique bicyclic compound with significant potential in various fields of organic chemistry and materials science. This compound, characterized by its rigid bicyclo structure and aldehyde functional group, has garnered attention due to its versatile reactivity and structural stability. Recent studies have highlighted its role in drug discovery, catalytic processes, and advanced material synthesis, making it a subject of intense research interest.

The molecular structure of bicyclo[4.1.0]heptane-3-carbaldehyde consists of a bicyclo[4.1.0]heptane framework with an aldehyde group attached at the 3-position. This arrangement imparts the molecule with unique electronic and steric properties, which are crucial for its reactivity in various chemical transformations. The bicyclic system provides rigidity, while the aldehyde group introduces electrophilic character, enabling participation in a wide range of reactions such as aldol condensations, Michael additions, and organocatalytic processes.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility of bicyclo[4.1.0]heptane-3-carbaldehyde. Researchers have developed efficient routes for its synthesis, often employing ring-closing metathesis or other transition-metal-catalyzed reactions to construct the bicyclic framework. These methods not only improve yield but also allow for fine-tuning of the compound's substituents, opening new avenues for its application in complex molecule construction.

In the realm of drug discovery, bicyclo[4.1.0]heptane-3-carbaldehyde has shown promise as a scaffold for bioactive molecules due to its ability to adopt diverse conformations while maintaining structural integrity. Its rigid yet flexible nature makes it an ideal candidate for mimicking natural product motifs or serving as a template for novel drug leads.

Moreover, the compound's electronic properties have been leveraged in catalytic applications, where it acts as a ligand or precursor in homogeneous catalysis systems. Its ability to coordinate with metal centers while retaining reactivity has been exploited in enantioselective synthesis and cross-coupling reactions.

From a materials science perspective, bicyclo[4.1.0]heptane-3-carbaldehyde has been explored as a building block for advanced polymers and supramolecular assemblies due to its capacity to engage in both covalent and non-covalent interactions.

In conclusion, bicyclo[4.1.0]heptane-3-carbaldehyde (CAS No: 1383823-47-9) stands out as a versatile compound with multifaceted applications across organic chemistry and beyond.